![molecular formula C15H22N4S2 B2707808 4-(4-(dimethylamino)phenylcarbonothioyl)-N-methylpiperazine-1-carbothioamide CAS No. 899942-33-7](/img/structure/B2707808.png)
4-(4-(dimethylamino)phenylcarbonothioyl)-N-methylpiperazine-1-carbothioamide
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Description
Scientific Research Applications
Pharmacological Research and Toxicity Studies
Research on phenylethylamines and related derivatives, including phenylpiperazine compounds, has been extensive, focusing on their pharmacological effects and potential toxicities. These studies aim to understand the mechanisms of action, potential therapeutic applications, and safety profiles of these compounds.
Phenylpiperazine Derivatives in Medicinal Chemistry : Phenylpiperazine derivatives, known for their versatility in medicinal chemistry, have shown promise in treating CNS disorders. Their structure has been explored for potential therapeutic uses beyond CNS applications, suggesting a broader scope for research in various therapeutic fields (Maia, Tesch, & Fraga, 2012).
Toxicology of Mescaline and Analogs : The toxicological profiles and behavioral effects of mescaline and its analogs have been studied across different species, offering insights into the pharmacological diversity and safety considerations of such compounds. This research contributes to understanding the toxicological implications of phenylethylamine derivatives (Hardman, Haavik, & Seevers, 1973).
Arsenic Compounds Synthesis and Characterization : The synthesis and characterization of methylated and thiolated arsenic species for environmental and health research highlight the importance of creating authentic compounds for studying their environmental fate and health effects. This approach is crucial for understanding the toxicity and risk assessment of various compounds, including those related to phenylethylamines (Cullen et al., 2016).
Recreational Use, Analysis, and Toxicity of Tryptamines : The study of tryptamines and their recreational use, including toxicity and analysis, offers a framework for understanding the impact of psychoactive compounds on human health. This research is pertinent for assessing the safety, potential therapeutic uses, and regulatory aspects of similar compounds (Tittarelli, Mannocchi, Pantano, & Romolo, 2014).
properties
IUPAC Name |
4-[4-(dimethylamino)benzenecarbothioyl]-N-methylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4S2/c1-16-15(21)19-10-8-18(9-11-19)14(20)12-4-6-13(7-5-12)17(2)3/h4-7H,8-11H2,1-3H3,(H,16,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQPAPZXPTOQKMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)N1CCN(CC1)C(=S)C2=CC=C(C=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.